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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the CTC AC915, an intrinsically safe industrial
accelerometer, against a high-precision reference sensor. It outlines a detailed experimental
protocol for data validation, presents the expected performance in a comparative table, and
offers insights for researchers and professionals in drug development who rely on accurate

motion and vibration data.

The AC915 series are piezoelectric accelerometers designed for industrial environments where
intrinsic safety is required.[1][2][3] With a sensitivity of 100 mV/g, they are suitable for a range
of vibration monitoring applications.[1][3][4] This guide details the validation of its performance
against a laboratory-grade reference accelerometer to ensure data integrity for research

applications.

Comparative Performance Specifications

The following table summarizes the key specifications of the AC915 accelerometer and a
typical high-precision reference accelerometer used for calibration.
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High-Precision Reference

Specification CTC AC915

Accelerometer
Sensitivity 100 mV/g (£10%) 100 mV/g (£5%)
Frequency Response (+3dB) 0.5 - 15,000 Hz 10 Hz - 10,000 Hz (x5%)
Dynamic Range + 80 g, peak + 50 g, peak
Sensing Element PZT Ceramic Quartz
Sensing Structure Shear Mode Shear Mode

. L ICP® (Integrated Circuit
Signal Conditioning i lectric) ICP®
iezoelectric

NIST Traceable, ISO 17025

Traceability Manufacturer Calibration A dited
ccredite

Experimental Protocol: Accelerometer Validation

This section details the methodology for validating the AC915 accelerometer's performance
against a reference sensor using the back-to-back comparison method, in accordance with ISO
16063-21.[3][5][6][7]

Objective: To determine the sensitivity and frequency response of the AC915 accelerometer by
comparing its output to a calibrated reference accelerometer.

Materials and Equipment:
e Unit Under Test (UUT): CTC AC915 Accelerometer

o Reference Accelerometer: A NIST-traceable, double-ended calibration standard
accelerometer (e.g., quartz-based, shear mode design for high stability).[2]

 Vibration Exciter (Shaker): An electrodynamic shaker capable of producing controlled
sinusoidal vibrations across the desired frequency range.

o Power Amplifier: To drive the vibration exciter.
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» Signal Generator/Controller: To generate the sinusoidal waveforms for the shaker.

o Data Acquisition System (DAQ): A multi-channel DAQ with simultaneous sampling
capabilities and IEPE signal conditioning.

e Mounting Studs and Cabling: Appropriate mounting hardware and low-noise cables.

Procedure:

e Mounting:

o Securely mount the reference accelerometer to the vibration exciter.

o Mount the AC915 accelerometer directly on top of the reference accelerometer using a
back-to-back mounting stud. Ensure a tight coupling between the sensors.[2]

e Connections:

o Connect the reference accelerometer to the first channel of the DAQ.

o Connect the AC915 to the second channel of the DAQ.

o Connect the signal generator to the power amplifier, and the amplifier to the shaker.

» Data Acquisition Setup:

o Configure the DAQ software to record data from both channels simultaneously.

o Set the sampling rate to at least 2.5 times the highest frequency of interest (e.g., 40 kHz
for a 15 kHz test).

o Apply appropriate anti-aliasing filters.

e Calibration Test:

o Set the signal generator to produce a sinusoidal vibration at a reference frequency (e.g.,
100 Hz) and a specific amplitude (e.g., 1 g).

o Record the voltage output from both the reference accelerometer and the AC915.
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o Calculate the sensitivity of the AC915 at this reference point using the formula:
Sensitivity_ UUT = (Voltage_UUT / Voltage_REF) * Sensitivity REF

e Frequency Sweep:

o Perform a sinusoidal sweep across the frequency range of interest (e.g., 10 Hz to 10,000
Hz), maintaining a constant acceleration level.

o Record the output from both accelerometers at various frequency intervals.

o Calculate the sensitivity of the AC915 at each frequency point to determine the frequency
response.

o Data Analysis:
o Plot the sensitivity of the AC915 as a function of frequency.
o Compare the results to the manufacturer's specifications.
o Analyze the phase relationship between the two sensors across the frequency range.

Experimental Workflow and Data Analysis Pathway

The following diagrams illustrate the experimental setup and the logical flow of data analysis for
the validation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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